Cas no 5347-02-4 (5,5-Diaethyl-2-anilino-1-phenyl-1H-pyrimidin-4,6-dion)

5347-02-4 structure
Product name:5,5-Diaethyl-2-anilino-1-phenyl-1H-pyrimidin-4,6-dion
5,5-Diaethyl-2-anilino-1-phenyl-1H-pyrimidin-4,6-dion Chemical and Physical Properties
Names and Identifiers
-
- 5,5-Diaethyl-2-anilino-1-phenyl-1H-pyrimidin-4,6-dion
- 5,5-diethyl-2-anilino-1H-pyrimidine-4,6-dione;5,5-Diethyl-2-phenyliminobarbituric acid;5,5-Diaethyl-2-anilino-1H-pyrimidin-4,6-dion;5,5-diethyl-2-anilino-1-phenyl-1H-pyrimidine-4,6-dione;
- 5347-02-4
- NSC-3730
- NSC3730
- DTXSID80968179
- 5,5-Diethyl-6-hydroxy-3-phenyl-2-(phenylimino)-2,5-dihydropyrimidin-4(3H)-one
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- Inchi: InChI=1S/C20H21N3O2/c1-3-20(4-2)17(24)22-19(21-15-11-7-5-8-12-15)23(18(20)25)16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3,(H,21,22,24)
- InChI Key: DZQLVKJKSNUNOX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 335.16300
- Monoisotopic Mass: 274.062342
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110
- XLogP3: 4.1
Experimental Properties
- Density: 1.16
- Boiling Point: 456°C at 760 mmHg
- Flash Point: 229.6°C
- Refractive Index: 1.605
- PSA: 61.77000
- LogP: 4.03730
5,5-Diaethyl-2-anilino-1-phenyl-1H-pyrimidin-4,6-dion Related Literature
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Hanshen Xin,Jing Li,Congwu Ge,Xiaodi Yang,Tianrui Xue,Xike Gao Mater. Chem. Front., 2018,2, 975-985
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Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
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3. A 4-aminonaphthalimide-based fluorescent traceable prodrug with excellent photoinduced cytotoxicity†Shilong Zhong,Lingling Zhang,Mengwen Yi Chem. Commun., 2021,57, 6558-6561
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Yu shen Liu,Guofeng Yang,Feng Xie,Chun Zhu,Yingzhou Yu,Xiumei Zhang,Naiyan Lu,Yueke Wang,Guoqing Chen Nanoscale Adv., 2021,3, 2649-2656
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Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
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Z. C. Kennedy,J. F. Christ,K. A. Evans,B. W. Arey,L. E. Sweet,M. G. Warner,R. L. Erikson,C. A. Barrett Nanoscale, 2017,9, 5458-5466
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Shuyao Wu,Jiali Chen,Daliang Liu,Qian Zhuang,Qi Pei,Lixin Xia,Qian Zhang,Jun-ichi Kikuchi,Yoshio Hisaeda RSC Adv., 2016,6, 70781-70790
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Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
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B. K. Breedlove,R. Kandel,H. Md. Ahsan Dalton Trans., 2014,43, 7683-7686
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Shouqin Tain,Neway Belachew,Kwadwo Asare Owusu,Xiujian Zhao RSC Adv., 2021,11, 13556-13563
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